Cas no 55758-42-4 ((2S)-2-(beta-D-glucopyranosyloxy)-2-methylbutanenitrile)

• Product Name: (2S)-2-(beta-D-glucopyranosyloxy)-2-methylbutanenitrile
• CAS No: 55758-42-4
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 1595504
• PubChem ID: 185818
• Update Time: 2025-04-21

(2S)-2-(beta-D-glucopyranosyloxy)-2-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(beta-D-glucopyranosyloxy)-2-methylbutanenitrile
• Epilotaustralin
• (S)-Lotaustralin
• DTXSID50971135
• Butanenitrile, 2-(beta-D-glucopyranosyloxy)-2-methyl-, (S)-
• 55758-42-4
• 2-(Hexopyranosyloxy)-2-methylbutanenitrile
• NS00094439

• Inchi： 1S/C11H19NO6/c1-3-11(2,5-12)18-10-9(16)8(15)7(14)6(4-13)17-10/h6-10,13-16H,3-4H2,1-2H3/t6-,7-,8+,9-,10+,11+/m1/s1
• InChI Key： WEWBWVMTOYUPHH-UUFBCVLASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@@](C#N)(C)CC

Computed Properties

• Exact Mass: 261.12123733g/mol
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides